Cas no 61201-44-3 (nitroacetate)
nitroacetate structure
Product Name:nitroacetate
CAS No:61201-44-3
MF:C2H2NO4
MW:104.041580677032
CID:1625970
PubChem ID:43580
Update Time:2025-04-21
nitroacetate Chemical and Physical Properties
Names and Identifiers
-
- nitroacetate
- 2-nitroacetate
- 61201-44-3
- RGHXWDVNBYKJQH-UHFFFAOYSA-M
- DTXSID40210121
- SCHEMBL1389654
-
- Inchi: 1S/C2H3NO4/c4-2(5)1-3(6)7/h1H2,(H,4,5)/p-1
- InChI Key: RGHXWDVNBYKJQH-UHFFFAOYSA-M
- SMILES: [O-][N+](CC(=O)[O-])=O
Computed Properties
- Exact Mass: 103.99836
- Monoisotopic Mass: 103.99838255g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 86.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 86Ų
Experimental Properties
- PSA: 83.27
nitroacetate Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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